3-Trimethylsilyloxy-7-ketolithocholic methyl ester
Overview
Description
3-Trimethylsilyloxy-7-ketolithocholic methyl ester, also known as TMSL, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is derived from lithocholic acid, a bile acid that is naturally produced in the liver. TMSL has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
3-Trimethylsilyloxy-7-ketolithocholic methyl ester exerts its effects through multiple mechanisms, including activation of the farnesoid X receptor (FXR) and inhibition of the nuclear factor kappa B (NF-κB) pathway. FXR is a nuclear receptor that plays a key role in regulating bile acid synthesis and transport, while NF-κB is a transcription factor that is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including modulation of bile acid synthesis and transport, regulation of lipid metabolism, and anti-inflammatory properties. This compound has also been shown to have protective effects on liver function, making it a potential therapeutic agent for liver disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Trimethylsilyloxy-7-ketolithocholic methyl ester in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, this compound is relatively expensive compared to other compounds, which may limit its use in certain experiments. Additionally, this compound has a relatively short half-life in vivo, which may limit its usefulness in certain animal studies.
Future Directions
There are several potential future directions for research on 3-Trimethylsilyloxy-7-ketolithocholic methyl ester. One area of interest is the development of this compound-based therapies for liver disease, including non-alcoholic fatty liver disease (NAFLD) and hepatitis C. Another potential direction is the use of this compound as a tool for studying bile acid signaling pathways in various tissues and disease states. Finally, there is potential for the development of novel this compound derivatives with improved pharmacokinetic properties and therapeutic potential.
Scientific Research Applications
3-Trimethylsilyloxy-7-ketolithocholic methyl ester has been used in various scientific research applications, including studies on bile acid signaling pathways, drug metabolism, and liver disease. One of the main uses of this compound is as a substrate for the enzyme cytochrome P450, which plays a crucial role in drug metabolism. This compound is also used as a model substrate for studying the transport of bile acids across cell membranes.
properties
IUPAC Name |
methyl (4R)-4-[(3R,5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-7-oxo-3-trimethylsilyloxy-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H48O4Si/c1-18(8-11-25(30)31-4)21-9-10-22-26-23(13-15-28(21,22)3)27(2)14-12-20(32-33(5,6)7)16-19(27)17-24(26)29/h18-23,26H,8-17H2,1-7H3/t18-,19+,20-,21-,22+,23+,26+,27+,28-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYICTKZKCGJHMG-HDMGBMMLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(C4)O[Si](C)(C)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O[Si](C)(C)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H48O4Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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